Cas no 2229138-57-0 (1-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 2229138-57-0
• MF: C₁₁H₁₀BrClO₂
• MW: 289.552901744843
• CID: 5970203
• PubChem ID: 165640949
• Update Time: 2025-05-19

1-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid
• EN300-1920796
• 2229138-57-0

• Inchi： 1S/C11H10BrClO2/c12-8-4-7(5-9(13)6-8)11(10(14)15)2-1-3-11/h4-6H,1-3H2,(H,14,15)
• InChI Key： RGWCPRYYFKKBHT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1(C(=O)O)CCC1)Cl

Computed Properties

• Exact Mass: 287.95527g/mol
• Monoisotopic Mass: 287.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid

Research Brief on 1-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid (CAS: 2229138-57-0)

1-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid (CAS: 2229138-57-0) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its unique cyclobutane-carboxylic acid core and halogenated aromatic ring, serves as a critical intermediate in the synthesis of novel therapeutic agents. Recent studies highlight its potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting protein-protein interactions and enzyme modulation.

Recent literature indicates that this compound has been utilized in the synthesis of kinase inhibitors, with a focus on its role as a scaffold for optimizing binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the pharmacokinetic properties of lead compounds in oncology research. The bromo- and chloro-substitutions on the phenyl ring contribute to its reactivity, enabling further functionalization for targeted drug design.

In addition to its pharmacological applications, 1-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid has been investigated for its utility in chemical biology probes. Researchers have leveraged its structural features to develop fluorescent tags and affinity-based probes for studying enzyme mechanisms in live cells. A recent preprint on bioRxiv highlighted its use in covalent inhibitor development, where its carboxylic acid group facilitated conjugation with nucleophilic residues in target proteins.

The synthetic routes to this compound have also been refined, with recent patents (e.g., WO2023018762) disclosing improved catalytic methods for its production. These advancements emphasize greener chemistry approaches, such as photoredox catalysis, to enhance yield and reduce waste. Analytical characterization via NMR and LC-MS has confirmed its high purity, making it a reliable building block for further derivatization.

Future directions for research on this compound include its potential in neurodegenerative disease therapeutics, where its ability to cross the blood-brain barrier is under exploration. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates, particularly in precision medicine applications.